Cas no 325996-76-7 (2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(4-methylphenyl)acetamide)

• Product Name: 2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(4-methylphenyl)acetamide
• CAS No: 325996-76-7
• MF: C₁₃H₁₄N₄O₂S
• MW: 290.340860843658
• CID: 6338579
• PubChem ID: 135419165
• Update Time: 2025-05-20

2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(4-methylphenyl)acetamide
• 2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(4-methylphenyl)acetamide
• 325996-76-7
• AKOS002258927
• AKOS002237882
• EU-0070741
• HMS1803B03
• 2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]-N-(4-methylphenyl)acetamide
• Z16393811
• NCGC00100946-01
• Cambridge id 7169559
• 2-[(5-HYDROXY-6-METHYL-1,2,4-TRIAZIN-3-YL)SULFANYL]-N~1~-(4-METHYLPHENYL)ACETAMIDE
• 2-((5-HYDROXY-6-METHYL-1,2,4-TRIAZIN-3-YL)THIO)-N-(4-METHYLPHENYL)ACETAMIDE
• 2-[(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]-N-(4-methylphenyl)acetamide
• F0832-0171
• 2-((6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(p-tolyl)acetamide
• SR-01000425679-1
• AKOS000713720
• SR-01000425679
• CHEMBL1531030
• 2-[(6-METHYL-5-OXO-4H-1,2,4-TRIAZIN-3-YL)SULFANYL]-N-(4-METHYLPHENYL)ACETAMIDE

• Inchi： 1S/C13H14N4O2S/c1-8-3-5-10(6-4-8)14-11(18)7-20-13-15-12(19)9(2)16-17-13/h3-6H,7H2,1-2H3,(H,14,18)(H,15,17,19)
• InChI Key： GTYWEZMRNFHXGG-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)C(N1)=O)CC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 290.08374688g/mol
• Monoisotopic Mass: 290.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 108Ų

Additional information on 2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(4-methylphenyl)acetamide

Compound CAS No 325996-76-7: 2-(6-Methyl-5-Oxo-4,5-Dihydro-1,2,4-Triazin-3-Yl)Sulfanyl-N-(4-Methylphenyl)Acetamide

The compound with CAS No 325996-76-7, named 2-(6-Methyl-5-Oxo-4,5-Dihydro-1,2,4-Triazin-3-Yl)Sulfanyl-N-(4-Methylphenyl)Acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of acetamides, which are widely used in drug design due to their stability and bioavailability. The structure of this molecule includes a triazine ring, a sulfanyl group, and a phenyl substituent, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of triazine derivatives in the development of new agrochemicals and pharmaceutical agents. The presence of the triazine ring in this compound makes it a promising candidate for herbicide development, as triazines are known for their ability to inhibit key enzymatic pathways in plants. Additionally, the sulfanyl group enhances the molecule's reactivity and solubility, making it suitable for various synthetic applications.

The N-(4-Methylphenyl)acetamide portion of the molecule adds further functionality by introducing a lipophilic group, which can improve the compound's ability to cross biological membranes. This feature is particularly valuable in drug delivery systems where membrane permeability is critical. Recent research has also explored the use of such acetamides in targeted drug delivery, leveraging their ability to interact with specific cellular receptors.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the triazine derivative, followed by the introduction of the sulfanyl group and the phenyl substituent. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, ensuring high yields and purity.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This suggests that it could be developed into a novel anti-inflammatory agent with reduced side effects compared to existing drugs.

Moreover, the compound's structure lends itself well to further functionalization. By modifying the substituents on the triazine ring or altering the phenyl group, chemists can tailor its properties for specific applications. For example, introducing electron-withdrawing groups could enhance its herbicidal activity, while adding hydrophilic groups could improve its solubility for pharmaceutical formulations.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Research has shown that under certain conditions, such as exposure to sunlight or microbial activity, the compound undergoes hydrolysis and oxidative degradation. These findings are important for determining its persistence in soil and water systems and ensuring its safe use in agricultural applications.

In conclusion, CAS No 325996-76-7 represents a versatile and multifunctional compound with significant potential across various fields. Its unique structure combines features that make it suitable for both agrochemical and pharmaceutical applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in modern chemistry and medicine.